Cas no 890091-46-0 (7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol)

7-(3-Chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol is a heterocyclic compound featuring a pyrrolopyrimidine core substituted with a 3-chlorophenyl group at the 7-position and a phenyl group at the 5-position. This structure confers potential utility in medicinal chemistry, particularly as a scaffold for kinase inhibitors or other biologically active molecules. The presence of the hydroxyl group at the 4-position enhances its ability to participate in hydrogen bonding, improving target interaction. Its chlorophenyl moiety may contribute to increased lipophilicity, influencing pharmacokinetic properties. This compound is of interest for research applications in drug discovery, offering a versatile intermediate for further derivatization. High purity and well-characterized synthesis routes ensure reproducibility in experimental settings.
7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol structure
890091-46-0 structure
Product Name:7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol
CAS No:890091-46-0
MF:C18H12ClN3O
MW:321.760382652283
CID:3057297
PubChem ID:135463376
Update Time:2025-06-13

7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol Chemical and Physical Properties

Names and Identifiers

    • 7-(3-Chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol
    • HMS2957I11
    • 7-(3-chlorophenyl)-5-phenyl-3,7-dihydro-4H-pyrrolo[2,3-d]pyrimidin-4-one
    • AKOS000267567
    • F1386-0313
    • 7-(3-chlorophenyl)-5-phenyl-3H-pyrrolo[2,3-d]pyrimidin-4-one
    • AKOS005139191
    • CHEMBL1527627
    • 890091-46-0
    • STL087660
    • STL488889
    • SMR000641102
    • AB00685995-01
    • SCHEMBL20911956
    • DTXSID901324412
    • MLS001167098
    • EN300-237771
    • 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol
    • Inchi: 1S/C18H12ClN3O/c19-13-7-4-8-14(9-13)22-10-15(12-5-2-1-3-6-12)16-17(22)20-11-21-18(16)23/h1-11H,(H,20,21,23)
    • InChI Key: CHXYMVHDBQODDL-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)N1C=C(C2C=CC=CC=2)C2C(NC=NC1=2)=O

Computed Properties

  • Exact Mass: 321.0668897g/mol
  • Monoisotopic Mass: 321.0668897g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 477
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 46.4Ų

7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol Pricemore >>

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Additional information on 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo2,3-dpyrimidin-4-ol

Comprehensive Overview of 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 890091-46-0)

7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol, with the CAS registry number 890091-46-0, is a heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrrolopyrimidine family, a class of molecules known for their diverse biological activities and applications in drug discovery. The presence of both chlorophenyl and phenyl substituents enhances its structural complexity, making it a valuable scaffold for designing novel therapeutic agents.

In recent years, the demand for pyrrolopyrimidine derivatives has surged due to their potential in targeting various diseases, including cancer, inflammation, and metabolic disorders. Researchers are particularly interested in 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol due to its unique molecular structure, which allows for selective interactions with biological targets. Its CAS No. 890091-46-0 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in contemporary scientific studies.

The synthesis of 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol involves multi-step organic reactions, often starting from readily available precursors like 3-chlorophenylhydrazine and phenylacetylene. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to confirm its purity and structural integrity. The compound's solubility in organic solvents like DMSO and methanol further facilitates its use in in vitro and in vivo assays.

One of the most discussed topics in the context of pyrrolopyrimidine compounds is their role in kinase inhibition. Kinases are enzymes implicated in numerous pathological processes, and 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol has shown promise as a kinase inhibitor in preliminary studies. This aligns with the growing trend of personalized medicine, where researchers seek tailored solutions for complex diseases. The compound's mechanism of action is a hot topic in forums and scientific discussions, often linked to queries about its bioavailability and toxicity profile.

Another area of interest is the compound's potential in neurodegenerative disease research. With the rise of AI-driven drug discovery, computational models have predicted that 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol could modulate pathways associated with Alzheimer's and Parkinson's diseases. These predictions have spurred experimental validations, making the compound a frequent subject in high-throughput screening campaigns.

From an industrial perspective, the scalability of synthesizing CAS No. 890091-46-0 is a critical consideration. Companies specializing in custom synthesis and contract research often highlight this compound in their portfolios, catering to the needs of academic and pharmaceutical clients. The compound's patent status and regulatory compliance are also common search queries, reflecting the importance of intellectual property and safety in its commercialization.

In summary, 7-(3-chlorophenyl)-5-phenyl-7H-pyrrolo[2,3-d]pyrimidin-4-ol (CAS No. 890091-46-0) is a versatile and highly studied molecule with broad applications in drug development and biochemical research. Its unique structure, combined with its potential therapeutic benefits, ensures its continued relevance in scientific literature and industry discussions. As research progresses, this compound is likely to remain a focal point in the quest for innovative treatments and precision medicine solutions.

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